Cas no 142759-58-8 (Oxiranecarboxylic acid,3-[(ethylamino)carbonyl]-, (2S,3S)- (9CI))

• Product Name: Oxiranecarboxylic acid,3-[(ethylamino)carbonyl]-, (2S,3S)- (9CI)
• CAS No: 142759-58-8
• MF: C₆H₉NO₄
• MW: 159.139961957932
• CID: 100920
• Update Time: 2024-01-24

Oxiranecarboxylic acid,3-[(ethylamino)carbonyl]-, (2S,3S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiranecarboxylic acid,3-[(ethylamino)carbonyl]-, (2S,3S)- (9CI)
• Oxiranecarboxylic acid, 3-[(ethylamino)carbonyl]-, (2S,3S)- (9CI)

• Inchi： 1S/C6H9NO4/c1-2-7-5(8)3-4(11-3)6(9)10/h3-4H,2H2,1H3,(H,7,8)(H,9,10)/t3-,4-/m0/s1
• InChI Key： OFTCHIGANFRFRJ-IMJSIDKUSA-N
• SMILES： O1[C@H](C(NCC)=O)[C@H]1C(O)=O

Computed Properties

• Exact Mass: 159.05317
• Monoisotopic Mass: 159.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• PSA: 78.93